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Compound of Interest

Compound Name: 1,3-Dibromo-2-nitrobenzene

Cat. No.: B169743 Get Quote

<_ _ =" ' ; -: ; -: ; -: ;"> An In-depth Technical Guide: 1,3-Dibromo-2-nitrobenzene

Core Properties: Molecular Formula and Weight
1,3-Dibromo-2-nitrobenzene is an organic compound with the chemical formula C₆H₃Br₂NO₂.

[1][2][3] Its molecular weight is approximately 280.90 g/mol .[1][2][4] This compound is also

known by the synonym 2,6-Dibromonitrobenzene and is identified by the CAS Number 13402-

32-9.[1][5][6]

Table 1: Physicochemical Properties of 1,3-Dibromo-2-nitrobenzene

Property Value

Molecular Formula C₆H₃Br₂NO₂

Molecular Weight 280.90 g/mol

CAS Number 13402-32-9

Appearance Solid

Density 2.101 g/cm³[6]

Boiling Point 243°C at 760 mmHg[6]

Flash Point 100.7°C[6]
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Synthesis and Methodology
The synthesis of 1,3-Dibromo-2-nitrobenzene is a critical process for its use as an aromatic

intermediate in complex organic synthesis.[2] The strategic placement of two bromine atoms

and a nitro group on the benzene ring makes it a valuable precursor for creating

unsymmetrically substituted biaryl and terphenyl systems.[2]

A common synthetic route involves the electrophilic aromatic substitution of benzene.[2] The

process typically starts with the nitration of benzene to form nitrobenzene, followed by

bromination.[7] The nitro group acts as a meta-directing group, guiding the subsequent

bromination steps.[2] To achieve the desired 1,3-dibromo-2-nitrobenzene, a controlled, step-

wise bromination of nitrobenzene is employed.[7]

Diagram 1: Synthesis Workflow
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Caption: Synthetic route from benzene to 1,3-Dibromo-2-nitrobenzene.

Analytical Characterization
To ensure the identity and purity of 1,3-Dibromo-2-nitrobenzene, a suite of analytical

techniques is utilized. These methods provide a comprehensive structural and purity profile of

the synthesized compound.

Table 2: Analytical Techniques for Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743
https://askfilo.com/user-question-answers-smart-solutions/suggest-a-synthetic-route-from-benzene-to-1-3-dibromo-2-3330393536373138
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://askfilo.com/user-question-answers-smart-solutions/suggest-a-synthetic-route-from-benzene-to-1-3-dibromo-2-3330393536373138
https://www.benchchem.com/product/b169743?utm_src=pdf-body-img
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Purpose

1D NMR Spectroscopy (¹H NMR)
To determine the proton environment on the

aromatic ring.

Mass Spectrometry (GC-MS)
To confirm the molecular weight and

fragmentation pattern.

Infrared (IR) Spectroscopy
To identify the presence of the nitro functional

group.

Raman Spectroscopy
To provide complementary vibrational

information to IR spectroscopy.

The expected spectral data from these techniques provide a fingerprint for 1,3-Dibromo-2-
nitrobenzene, confirming its successful synthesis and purity.

Applications in Drug Development and Research
1,3-Dibromo-2-nitrobenzene is a high-value intermediate in the synthesis of pharmaceuticals

and advanced materials.[2] Its unique structure is particularly useful in sequential Suzuki-

Miyaura cross-coupling reactions.[2] The strong electron-withdrawing nature of the nitro group

creates a reactivity difference between the two bromine atoms, allowing for their selective and

successive functionalization.[2]

This methodology is extensively applied in the synthesis of p-terphenyl derivatives, which are

important scaffolds in medicinal chemistry with potential as immunosuppressants,

neuroprotective agents, antithrombotics, and anticancer compounds.[2]

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

1,3-Dibromo-2-nitrobenzene. It is classified as harmful if swallowed, in contact with skin, or if

inhaled, and causes skin and eye irritation.[8][9] It may also cause respiratory irritation and

damage to organs through prolonged or repeated exposure.[8][9]

Diagram 2: GHS Hazard Pictograms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743
https://www.benchchem.com/product/b169743?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11686~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:30:02~~1-Bromo-2-nitrobenzene~~
https://www.fishersci.com/store/msds?partNumber=AC150350250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11686~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2013:30:02~~1-Bromo-2-nitrobenzene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictograms
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Caption: GHS pictogram indicating potential hazards.

It is imperative to use personal protective equipment, ensure adequate ventilation, and avoid

dust formation when working with this compound.[8]

References
A comprehensive list of references is provided for further reading and verification of the

information presented in this guide. These resources include peer-reviewed papers, technical

documents, and safety data sheets from reputable sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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